Cas no 76259-06-8 (3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid)

• Product Name: 3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid
• CAS No: 76259-06-8
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 3152925
• PubChem ID: 11837347
• Update Time: 2025-07-24

3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)imidazo[1,5-a]pyridine-1-carboxylic acid
• 76259-06-8
• AI-204/41491649
• Z736829148
• 993-708-2
• EN300-52188
• AKOS022649397
• 3-(methylsulfanyl)imidazo[1,5-a]pyridine-1-carboxylicacid
• 3-methylsulfanylimidazo[1,5-a]pyridine-1-carboxylic acid
• 3-(Methylsulfanyl)imidazo(1,5-a)pyridine-1-carboxylic acid
• BDA25906
• G20041
• 3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid

• Inchi： 1S/C9H8N2O2S/c1-14-9-10-7(8(12)13)6-4-2-3-5-11(6)9/h2-5H,1H3,(H,12,13)
• InChI Key： YDPHJPDQTIHHKC-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C(=O)O)=C2C=CC=CN21

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid

Introduction to 3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid (CAS No. 76259-06-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid (CAS No. 76259-06-8) represents a structurally intriguing heterocyclic molecule that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique scaffold, combining imidazo[1,5-a]pyridine and carboxylic acid functionalities, positions it as a versatile building block for the development of novel therapeutic agents. This introduction delves into the compound's chemical properties, synthetic pathways, and its potential applications, particularly in the context of recent advancements in drug discovery and molecular pharmacology.

The imidazo[1,5-a]pyridine core is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities. This motif has been extensively explored in the design of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The presence of a methylsulfanyl group at the 3-position introduces additional functional diversity, enabling further chemical modifications and enhancing interactions with biological targets. The carboxylic acid moiety at the 1-position provides a handle for derivatization, allowing the synthesis of ester or amide analogs that can be optimized for improved pharmacokinetic properties.

Recent studies have highlighted the significance of 3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid in the development of inhibitors targeting protein-protein interactions (PPIs). PPIs play pivotal roles in numerous cellular processes, making them attractive but challenging drug targets due to their lack of well-defined binding pockets. The compound's ability to modulate PPIs has been demonstrated through computational modeling and experimental validation. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and transcription factors implicated in cancer progression. The methylsulfanyl group has been identified as a key pharmacophore in enhancing binding affinity and selectivity.

Synthetic methodologies for 3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid have been refined to achieve high yields and purity, making it accessible for further structural optimization. One common approach involves a multi-step sequence starting from commercially available precursors such as benzaldehyde derivatives and sulfur-containing reagents. The construction of the imidazo[1,5-a]pyridine ring is typically achieved through cyclization reactions catalyzed by transition metals or acid/base-mediated processes. The introduction of the carboxylic acid functionality is often accomplished via oxidation or hydrolysis of ester intermediates.

The versatility of 3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid extends to its application as a scaffold for library screening programs aimed at identifying novel bioactive compounds. High-throughput screening (HTS) campaigns have utilized this molecule as a starting point to discover lead candidates with enhanced potency and reduced toxicity. Additionally, structure-based drug design (SBDD) approaches have leveraged its rigid heterocyclic core to optimize binding interactions with target proteins. The carboxylic acid group serves as an anchor point for covalent bond formation or for linking to other pharmacophoric units via amide or ester bonds.

In the realm of chemical biology, 3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid has been employed to probe signaling pathways relevant to neurodegenerative diseases such as Alzheimer's and Parkinson's. Research suggests that modulating specific PPIs within these pathways can mitigate disease progression by inhibiting aberrant protein aggregation or dysregulated signaling cascades. The compound's ability to interact with both intracellular and extracellular targets makes it a promising candidate for therapeutic intervention. Furthermore, its bioisosteric analogs have been explored to improve solubility and metabolic stability without compromising biological activity.

The role of computational chemistry in rationalizing the biological activity of 3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how structural variations influence binding affinity and selectivity. These computational tools have guided synthetic efforts by predicting optimal modifications to enhance potency against specific targets. For example, virtual screening algorithms have identified novel derivatives with improved pharmacokinetic profiles based on their predicted interactions with target proteins.

Future directions in the study of 3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid include exploring its potential as an adjuvant in vaccine development or as a component of combination therapies targeting multiple disease pathways simultaneously. The compound's ability to modulate both enzymatic activity and protein-protein interactions makes it a multifaceted tool for addressing complex diseases such as cancer or autoimmune disorders. Additionally, green chemistry approaches are being investigated to develop more sustainable synthetic routes that minimize waste generation while maintaining high yields.

In conclusion,3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid (CAS No. 76259-06-8) exemplifies how structurally complex molecules can serve as valuable scaffolds for drug discovery efforts across multiple therapeutic areas. Its unique combination of functional groups enables diverse chemical modifications while maintaining strong biological activity against relevant targets. As research continues to uncover new applications for this compound,3-(methylsulfanyl)imidazo1,5-apyridine-1-carboxylic Acid is poised to play an increasingly important role in advancing therapeutic strategies for human health.